Cas no 38484-94-5 (2,5-Dichlorobenzenesulfonic Acid Dihydrate)

• Product Name: 2,5-Dichlorobenzenesulfonic Acid Dihydrate
• CAS No: 38484-94-5
• MF: C₆H₈Cl₂O₅S
• MW: 263.095719337463
• MDL: MFCD08271971
• CID: 89307
• PubChem ID: 21114734
• Update Time: 2025-06-07

2,5-Dichlorobenzenesulfonic Acid Dihydrate Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichlorobenzenesulfonic acid dihydrate
• 2,4-DICHLOROTOLUENE,CERTIFIED REFERENCE MATERIAL
• AK306547
• 2,5-Dichlorobenzene-1-sulfonic acid--water (1/2)
• 2,5-DichlorobenzenesulfonicAcidDihydrate
• D83196
• CS-0157092
• 38484-94-5
• C6H8Cl2O5S
• SCHEMBL4158597
• 2,5-dichlorobenzenesulfonic acid;dihydrate
• AKOS027320274
• DTXSID40610864
• DS-12265
• DB-226845
• 2,5-Dichlorobenzenesulfonic Acid Dihydrate

• MDL： MFCD08271971
• Inchi： 1S/C6H4Cl2O3S.2H2O/c7-4-1-2-5(8)6(3-4)12(9,10)11;;/h1-3H,(H,9,10,11);2*1H2
• InChI Key： VPJICTWHRNQYRG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(=O)(=O)O)Cl.O.O

Computed Properties

• Exact Mass: 261.94700
• Monoisotopic Mass: 261.9469499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8

Experimental Properties

• Melting Point: 98-102°C
• PSA: 81.21000
• LogP: 3.19230

2,5-Dichlorobenzenesulfonic Acid Dihydrate Security Information

• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P261-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN2585
• Packing Group：III
• Packing Group：III
• HazardClass：8
• PackingGroup：Ⅲ
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature(BD434097)